Cas no 1172088-56-0 (1-(5-methyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride)

• Product Name: 1-(5-methyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride
• CAS No: 1172088-56-0
• MF: C₄H₈ClN₃O
• MW: 149.578819274902
• MDL: MFCD06738896
• CID: 1025799
• PubChem ID: 20848010
• Update Time: 2025-06-08

1-(5-methyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Methyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride
• (5-Methyl-1,3,4-oxadiazol-2-yl)methamine hydrochloride
• (5-Methyl-1,3,4-oxadiazol-2-yl)methanamine HCl
• 2-(5-methyl-1,3,4-oxadiazol-2-yl)ethanamine,hydrochloride
• C-(5-Methyl-[1,3,4]oxadiazol-2-yl)-methylamine hydrochloride
• 1-(5-methyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride
• AT18773
• SCHEMBL15464406
• BS-35625
• MFCD06738896
• DB-155439
• 612511-96-3
• AB28132
• 2-(Aminomethyl)-5-methyl-1,3,4-oxadiazole HCl
• F2135-1033
• DTXSID00610042
• QXUKUCKOYMDDRY-UHFFFAOYSA-N
• EN300-43090
• (5-methyl-1,3,4-oxadiazol-2-yl)methanaminehydrochloride
• 5-Methyl-1,3,4-oxadiazole-2-methanamine hydrochloride
• 1,3,4-Oxadiazole-2-methanamine, 5-methyl-, hydrochloride (1:1)
• 1172088-56-0
• AKOS008075744
• SB30992
• A833123
• (5-methyl-1,3,4-oxadiazol-2-yl)methanamine;hydrochloride
• A893421
• (5-Methyl-1,3,4-oxadiazol-2-yl)methylamine hydrochloride
• 1-(5-Methyl-1,3,4-oxadiazol-2-yl)methanamine--hydrogen chloride (1/1)
• [(5-methyl-1,3,4-oxadiazol-2-yl)methyl]amine hydrochloride

• MDL： MFCD06738896
• Inchi： 1S/C4H7N3O.ClH/c1-3-6-7-4(2-5)8-3;/h2,5H2,1H3;1H
• InChI Key： QXUKUCKOYMDDRY-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)=NN=C1CN

Computed Properties

• Exact Mass: 163.05100
• Monoisotopic Mass: 149.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.94000
• LogP: 1.38150

1-(5-methyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(5-methyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride

Introduction to 1-(5-methyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride (CAS No. 1172088-56-0)

1-(5-methyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride, identified by its CAS number 1172088-56-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the oxadiazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The presence of a methyl group at the 5-position and the amine functionalities at the 2-position of the oxadiazole ring contributes to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor in pharmaceutical formulations and biological assays. This solubility profile makes it particularly useful for applications in high-throughput screening (HTS) and other biochemical assays where rapid dissolution and stable interaction with target proteins are essential.

Recent advancements in medicinal chemistry have highlighted the importance of oxadiazole derivatives in the development of novel therapeutic agents. The 5-methyl-1,3,4-oxadiazole scaffold has been extensively studied for its potential as an antimicrobial, anti-inflammatory, and anticancer agent. The amine group in 1-(5-methyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride provides a site for further functionalization, allowing chemists to explore diverse structural modifications that could enhance biological activity.

In particular, studies have demonstrated that oxadiazole derivatives can interact with biological targets such as enzymes and receptors, modulating their activity in ways that may lead to therapeutic benefits. For instance, modifications at the 2-position of the oxadiazole ring have been shown to influence binding affinity and selectivity, which are crucial parameters in drug design. The hydrochloride form ensures that the compound remains stable under various storage conditions and maintains its integrity during synthetic transformations.

The synthesis of 1-(5-methyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include the formation of the oxadiazole ring through cyclocondensation reactions followed by functionalization at the 2-position with an amine group. The final step involves conversion to the hydrochloride salt to improve solubility and stability.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. By incorporating it into larger molecular frameworks, researchers can leverage its bioactive properties while exploring new chemical spaces. This approach has been successful in identifying novel compounds with improved pharmacokinetic profiles and reduced side effects.

Recent research has also focused on understanding the mechanistic aspects of how oxadiazole derivatives exert their biological effects. For example, computational studies have predicted that certain modifications can enhance binding interactions with specific protein targets, providing insights into rational drug design. These insights are particularly valuable in the context of developing targeted therapies for diseases such as cancer and neurodegenerative disorders.

The pharmaceutical industry has shown significant interest in oxadiazole-based compounds due to their versatility and potential therapeutic applications. Companies are actively engaged in synthesizing derivatives of 1-(5-methyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride with the aim of identifying lead compounds for further development. Collaborative efforts between academic researchers and industry scientists are accelerating progress in this area.

In conclusion, 1-(5-methyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride (CAS No. 1172088-56-0) represents a promising compound in pharmaceutical chemistry. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications and synthetic strategies for this compound, its importance in medicinal chemistry is likely to grow.